3,4-Dimethoxyphenethyl bromide
Overview
Description
3,4-Dimethoxyphenethyl bromide is a chemical compound with the molecular formula C10H13BrO2 . It is a brominated derivative of 3,4-dimethoxyphenethylamine, and its structure consists of a phenyl ring with two methoxy groups and an ethylamine chain . The compound is primarily used in organic synthesis and pharmaceutical research .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with vanillin as a raw material, which reacts with a methylation reagent under inorganic weak base to generate veratraldehyde. This is then reduced with sodium borohydride to convert an aldehyde group into alcohol, resulting in veratryl alcohol. Finally, bromination with boron tribromide yields the final product .
Molecular Structure Analysis
The molecular formula of this compound is C10H13BrO2 . Its structure consists of a phenyl ring with two methoxy groups and an ethylamine chain .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 130-131 °C at 3 mmHg and a melting point of 52-56 °C .
Scientific Research Applications
Synthesis and Structural Analysis
- Facile Synthesis and Crystal Structures : A study detailed the synthesis of oligomers from poly(N-phenyl-m-aniline)s using benzyltrimethylammonium tribromide, analyzing their U-shaped structure via X-ray crystallography and investigating their redox properties, which are significant for understanding the compound's behavior in various chemical environments (Ito et al., 2002).
- Carbonic Anhydrase Inhibitory Properties : Research into novel bromophenols, including derivatives of 3,4-Dimethoxyphenethyl bromide, explored their inhibitory effects on human carbonic anhydrase II, highlighting the compound's potential in developing treatments for conditions such as glaucoma, epilepsy, and osteoporosis (Balaydın et al., 2012).
- Selective O-Demethylation in Bromination : Another study examined the selective O-demethylation observed during the bromination of (3,4-Dimethoxyphenyl)(2,3,4-trimethoxyphenyl)methanone, leading to the isolation of nine new bromophenol derivatives, contributing to the understanding of chemical reactions and mechanisms involving this compound (Çetinkaya et al., 2011).
Safety and Hazards
3,4-Dimethoxyphenethyl bromide is classified as Acute Tox. 3 Oral - Aquatic Acute 1 - Eye Irrit. 2 according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is advised to avoid contact with skin and eyes, not to breathe dust, and not to ingest . In case of ingestion, immediate medical assistance should be sought .
properties
IUPAC Name |
4-(2-bromoethyl)-1,2-dimethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO2/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,7H,5-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTAGXVMHLFYRNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCBr)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70466952 | |
Record name | 3,4-Dimethoxyphenethyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70466952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40173-90-8 | |
Record name | 3,4-Dimethoxyphenethyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70466952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Dimethoxyphenethyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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